Cas no 1011476-56-4 (3-(4-Cyano-2-ethyl-6-methyl-phenyl)-propionic acid ethyl ester)

• Product Name: 3-(4-Cyano-2-ethyl-6-methyl-phenyl)-propionic acid ethyl ester
• CAS No: 1011476-56-4
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 2151783
• Update Time: 2023-08-05

3-(4-Cyano-2-ethyl-6-methyl-phenyl)-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyano-2-ethyl-6-methyl-phenyl)-propionic acid ethyl ester
• MBBBFTUAPAUXNA-UHFFFAOYSA-N
• 3-(4-Cyano-2-ethyl-6-methyl-phenyl)-propionic acid ethyl ester

• Inchi： 1S/C15H19NO2/c1-4-13-9-12(10-16)8-11(3)14(13)6-7-15(17)18-5-2/h8-9H,4-7H2,1-3H3
• InChI Key： MBBBFTUAPAUXNA-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C(C)=CC(C#N)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 318
• Topological Polar Surface Area: 50.1